Cas no 1421453-97-5 (N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide)

• Product Name: N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide
• CAS No: 1421453-97-5
• MF: C₂₀H₁₉ClN₂OS
• MW: 370.895662546158
• CID: 5402618
• Update Time: 2025-08-03

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2,4-dimethylbenzamide
• N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide

• Inchi： 1S/C20H19ClN2OS/c1-12-8-9-15(13(2)10-12)19(24)22-11-18-14(3)23-20(25-18)16-6-4-5-7-17(16)21/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key： FPPDXMCUTMLLPW-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C2=CC=CC=C2Cl)=NC=1C)(=O)C1=CC=C(C)C=C1C

Additional information on N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide

Professional Introduction to N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide (CAS No. 1421453-97-5)

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421453-97-5, belongs to a class of molecules that exhibit promising biological activities. The structural complexity of this compound, featuring a benzamide moiety linked to a thiazole ring, makes it an intriguing candidate for further investigation in drug discovery.

The molecular structure of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide is characterized by several key functional groups. The presence of a thiazole ring at the core of the molecule is particularly noteworthy, as thiazole derivatives are well-known for their diverse biological properties. These properties include antimicrobial, anti-inflammatory, and anticancer activities. The benzamide group appended to the thiazole ring further enhances the compound's potential pharmacological relevance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the benzamide moiety may interact with enzymes and receptors involved in critical cellular pathways. This interaction could potentially modulate inflammatory responses and cellular proliferation, making the compound a valuable asset in the development of novel therapeutic agents.

The synthesis of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the thiazole ring into the molecular framework is a critical step, often achieved through cyclization reactions involving appropriate precursors. The subsequent attachment of the benzamide group necessitates careful selection of coupling reagents to ensure high yield and purity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide exhibits inhibitory effects on certain enzymes associated with inflammation and cancer progression. These findings align with the known activities of thiazole derivatives and suggest that this compound may serve as a lead molecule for further drug development.

The potential applications of this compound extend beyond its immediate biological effects. Researchers are exploring its utility in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. Additionally, the structural features of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide make it an attractive scaffold for structure-based drug design. By modifying specific regions of the molecule, scientists can fine-tune its pharmacological properties to target specific diseases more effectively.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preliminary toxicology studies on N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide have shown promising results, indicating low toxicity at tested doses. However, comprehensive safety assessments are still ongoing to ensure that this compound is suitable for human consumption.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict the pharmacokinetic properties of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide. These predictions help researchers anticipate how the compound will behave within the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Such insights are crucial for optimizing drug formulations and dosing regimens.

The integration of experimental data with computational predictions provides a powerful approach to accelerate drug development pipelines. By leveraging both traditional wet-lab techniques and cutting-edge computational methods, researchers can efficiently screen large libraries of compounds for potential therapeutic activity. N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide represents one such promising candidate that exemplifies this integrated approach.

Future research directions for N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2,4-dimethylbenzamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally，investigators are examining its potential applications in treating specific diseases，such as neurodegenerative disorders and autoimmune conditions，where modulation of inflammatory pathways is key.

The development of novel pharmaceutical agents is a complex and iterative process that requires collaboration across multiple disciplines。Chemists，biologists，pharmacologists，and computer scientists all contribute their expertise to bring new drugs from concept to reality。N-{[1421453-97-5]m}}}}}}}}N-[{[...}-{(CAS No.N-[{[...]}m{}]}), represents one example where interdisciplinary efforts can lead to groundbreaking discoveries。